Cas no 102569-26-6 (Benzonitrile, 2-amino-4-hydroxy-3-methyl-)

• Product name: Benzonitrile, 2-amino-4-hydroxy-3-methyl-
• CAS No: 102569-26-6
• MF: C₈H₈N₂O
• MW: 148.16192
• CID: 98346
• PubChem ID: 13464716

Benzonitrile, 2-amino-4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-4-hydroxy-3-methyl-
• 2-amino-4-hydroxy-3-methylbenzonitrile
• ACMC-20m5ir
• AGN-PC-00MO80
• CTK0G9408
• I14-32239
• KB-68064
• SureCN998935
• NTRYGFSYGXKOSE-UHFFFAOYSA-N
• DTXSID10541499
• SCHEMBL998935
• CS-M0645
• CS-13574
• AKOS006374059
• 102569-26-6
• CEA56926
• DB-346752

• Inchi： InChI=1S/C8H8N2O/c1-5-7(11)3-2-6(4-9)8(5)10/h2-3,11H,10H2,1H3
• InChI Key： NTRYGFSYGXKOSE-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1O)C#N)N

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70.04
• LogP: 1.73568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols